Rhodium(III) Chloride Hydrate
Overview
Description
Synthesis Analysis
The synthesis of Rhodium(III) chloride hydrate involves several methods, including the direct combination of rhodium with chlorine and water under controlled conditions. Rhodium(III) chloride hydrate acts as a precursor for the generation of a wide array of rhodium complexes. For instance, neutral and anionic Rh(III)-chloride compounds with ligands like ammonia or imidazole have been synthesized and characterized to understand their structural and biological properties, highlighting the versatility of Rh(III) chloride as a synthetic intermediate (Mestroni et al., 1998).
Molecular Structure Analysis
The molecular structure of Rhodium(III) chloride hydrate and its derivatives has been extensively studied using techniques like X-ray crystallography. The structure of [ImH][trans-RhCl4(Im)2] (Im=imidazole), for example, demonstrates the coordination geometry around the rhodium center, providing insight into the electronic and steric influences on its chemical behavior (Mestroni et al., 1998).
Chemical Reactions and Properties
Rhodium(III) chloride hydrate is known for its role in facilitating a variety of chemical reactions, including C-H activation, bond formation (C-C, C-N, and C-O), and catalysis in oxidative conditions. These reactions are pivotal in organic synthesis, where Rh(III) catalysis offers a step-economic approach to generating value-added molecules from simple starting materials (Song, Wang, & Li, 2012).
Physical Properties Analysis
The physical properties of Rhodium(III) chloride hydrate, such as solubility, melting point, and thermal stability, are crucial for its handling and application in various chemical processes. For example, the thermal decomposition of rhodium(III) chloride under different gas atmospheres has been investigated to understand its stability and reactivity at elevated temperatures, which is essential for its use in high-temperature catalytic processes (Balcerowiak, 2003).
Chemical Properties Analysis
The chemical properties of Rhodium(III) chloride hydrate, including reactivity with organic and inorganic ligands, oxidation states, and catalytic activity, are of significant interest. Its ability to undergo transformations such as C-H bond activation, hydroarylation of alkynes, and formation of complex structures with ligands demonstrates the compound's versatility and utility in synthetic chemistry (Schipper, Hutchinson, & Fagnou, 2010).
Scientific Research Applications
Electrochemical Behavior : Rhodium(III) Chloride Hydrate exhibits unique electrochemical properties. For instance, Jayakumar, Venkatesan, and Srinivasan (2008) explored its electrochemical behavior in ionic liquids, finding it undergoes reduction to metallic rhodium and has potential applications in electrowinning and electrodeposition (Jayakumar, Venkatesan, & Srinivasan, 2008).
Electrodeposition : Pletcher and Urbina (1997) investigated the electrodeposition of rhodium metal from chloride solutions, demonstrating its potential in producing high-quality electroplates on various substrates (Pletcher & Urbina, 1997).
Ortho-Metallation Reactions : Rhodium(III) Chloride Hydrate reacts with azobenzene to form complexes, as shown in research by Bruce, Iqbal, and Stone (1972). This suggests potential applications in organometallic chemistry and catalysis (Bruce, Iqbal, & Stone, 1972).
Ion Exchange Recovery : Kononova et al. (2010) explored the recovery of rhodium(III) from chloride by sorption, demonstrating the potential of using macroreticular anion exchangers in the recovery process (Kononova et al., 2010).
Homogeneous Hydrogenation Catalysts : Holah, Hughes, and Hui (1972) described the formation of Rh(I) and Rh(III) complexes from rhodium(III) chloride hydrate with phospholes, suggesting its use in catalysis, particularly in the hydrogenation of olefins (Holah, Hughes, & Hui, 1972).
Colloidal Rhodium Dispersions : The formation of colloidal rhodium particles from rhodium(III) chloride and cyclodextrins, as studied by Komiyama and Hirai (1983), indicates its application in nanomaterials and catalysis (Komiyama & Hirai, 1983).
Polarography and Coulometry : Loon and Page (1965) investigated the polarography of rhodium(III) chloride complexes, providing insights into analytical applications in electroanalytical chemistry (Loon & Page, 1965).
Chemiluminescence in Analytical Applications : The catalytic effect of rhodium(III) on the chemiluminescence of luminol, as studied by Imdadullah, Fujiwara, and Kumamaru (1994), suggests its use in analytical chemistry for detecting rhodium(III) (Imdadullah, Fujiwara, & Kumamaru, 1994).
Safety And Hazards
Future Directions
properties
IUPAC Name |
rhodium(3+);trichloride;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3ClH.H2O.Rh/h3*1H;1H2;/q;;;;+3/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSSMNYDDDSNUKH-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.[Cl-].[Cl-].[Cl-].[Rh+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl3H2ORh |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Rhodium(3+);trichloride;hydrate | |
CAS RN |
20765-98-4, 13569-65-8 |
Source
|
| Record name | Rhodium trichloride hydrate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20765-98-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Rhodium trichloride trihydrate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13569-65-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Citations
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